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Compound of Interest

Compound Name: 2-Ethyl-4-propylaniline

Cat. No.: B15369191

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for chemical reactions involving 2-
Ethyl-4-propylaniline, a versatile aniline derivative used as an intermediate in the synthesis of
various organic molecules. The following sections detail its characterization and a key synthetic
application.

Physicochemical Properties of 2-Ethyl-4-
propylaniline

A comprehensive understanding of the physical and chemical properties of 2-Ethyl-4-
propylaniline is essential for its effective use in synthesis. Key computed properties are
summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15369191?utm_src=pdf-interest
https://www.benchchem.com/product/b15369191?utm_src=pdf-body
https://www.benchchem.com/product/b15369191?utm_src=pdf-body
https://www.benchchem.com/product/b15369191?utm_src=pdf-body
https://www.benchchem.com/product/b15369191?utm_src=pdf-body
https://www.benchchem.com/product/b15369191?utm_src=pdf-body
https://www.benchchem.com/product/b15369191?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15369191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Source
Molecular Formula Ci11H17N PubChem
Molecular Weight 163.26 g/mol PubChem[1]
XLogP3 3.4 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

1 PubChem[1]
Count
Rotatable Bond Count 4 PubChem[1]
Exact Mass 163.136099547 PubChem[1]
Monoisotopic Mass 163.136099547 PubChem[1]
Topological Polar Surface Area 26 A2 PubChem[1]
Heavy Atom Count 12 PubChem[1]
Complexity 115 PubChem[1]
Isotope Atom Count 0 PubChem[1]
Defined Atom Stereocenter

0 PubChem[1]
Count
Undefined Atom Stereocenter

0 PubChem[1]
Count
Defined Bond Stereocenter

0 PubChem[1]
Count
Undefined Bond Stereocenter

0 PubChem|[1]
Count
Covalently-Bonded Unit Count 1 PubChem[1]

Experimental Protocols
N-Acetylation of 2-Ethyl-4-propylaniline
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The acetylation of anilines is a fundamental reaction in organic synthesis, often employed to
protect the amino group or to synthesize biologically active acetanilides. The following protocol
is a general method adaptable for the N-acetylation of 2-Ethyl-4-propylaniline.

Protocol: Synthesis of N-(2-ethyl-4-propylphenyl)acetamide
Materials:

e 2-Ethyl-4-propylaniline

o Acetic anhydride

o Concentrated Hydrochloric Acid

e Sodium acetate

o Water

o Ethanol (95%)

o Erlenmeyer flask

e Magnetic stirrer and stir bar

* Ice bath

o Vacuum filtration apparatus (Buchner funnel, filter flask, filter paper)
» Beakers

Procedure:

In a suitable Erlenmeyer flask, add 2-Ethyl-4-propylaniline (1.0 eq).

To this, add a stir bar and water.

Slowly add concentrated hydrochloric acid (1.1 eq) to the mixture while stirring.

In a separate beaker, prepare a solution of sodium acetate (1.5 eq) in water.
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 To the stirred solution of the aniline hydrochloride, add acetic anhydride (1.2 eq).

» Immediately following the addition of acetic anhydride, add the sodium acetate solution to
the reaction mixture.

o A precipitate of N-(2-ethyl-4-propylphenyl)acetamide should form.

e Cool the reaction mixture in an ice bath to ensure complete precipitation.
o Collect the solid product by vacuum filtration using a Buchner funnel.

e Wash the collected solid with cold water.

o Recrystallize the crude product from a suitable solvent such as agueous ethanol to obtain
the purified N-(2-ethyl-4-propylphenyl)acetamide.

Dry the crystals and determine the yield and melting point.
Expected Outcome:

The reaction is expected to yield N-(2-ethyl-4-propylphenyl)acetamide as a crystalline solid.
The yield and purity can be assessed by standard analytical techniques.

Safety Precautions:
e Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

e Acetic anhydride and concentrated hydrochloric acid are corrosive and should be handled
with care.

Reaction Workflows and Diagrams

To visualize the experimental workflow and the chemical transformation, the following diagrams
are provided.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15369191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

ccccccc

N-(2-ethyl-4-propylphenyhacetamide

|

Click to download full resolution via product page

Caption: Workflow for the N-acetylation of 2-Ethyl-4-propylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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involving-2-ethyl-4-propylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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